Acid Red 119

• IUPAC Name: disodium;3-[[N-ethyl-4-[[4-[(3-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]anilino]methyl]benzenesulfonate
• InChI: InChI=1S/C31H27N5O6S2.2Na/c1-2-36(21-22-7-5-9-26(19-22)43(37,38)39)25-15-13-23(14-16-25)32-34-30-17-18-31(29-12-4-3-11-28(29)30)35-33-24-8-6-10-27(20-24)44(40,41)42;;/h3-20H,2,21H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
• InChI Key: GYGVRMLIQVFLPE-UHFFFAOYSA-L
• Canonical SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)N=NC3=CC=C(C4=CC=CC=C43)N=NC5=CC(=CC=C5)S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C31H25N5Na2O6S2
• DSSTOX Substance ID: DTXSID60890000
• Molecular Weight: 673.7 g/mol
• CAS RN: 70210-06-9, 12220-20-1

Description

Synthesis Analysis

Acid Red 119 is produced through a process involving metanilic acid, α-naphthylamine, and N-ethyl-N-phenyl-benzylamine-3-sulfonic acid. The process involves diazotisation and azo coupling.

Molecular Structure Analysis

The molecular formula of Acid Red 119 is C31H25N5Na2O6S2. The molecular weight is 673.67.

Chemical Reactions Analysis

Acid Red 119 is chemically classified as a thiocyanate dye. Its reactivity depends on the pH of the solution. The hydroxyl group on the molecule reacts with an acidic solution to form hydrogen sulfide, which can be removed by adding chlorine or other oxidizing agents.

Physical And Chemical Properties Analysis

Acid Red 119 appears as a bright red powder. Its tinting strength is 200±3%, and it has a moisture content of less than or equal to 5%. It is insoluble up to 1% and has a fineness (80 Mesh Sieve Residue) of less than or equal to 1%.

Scientific Research Applications

• Decolorization and Bioremediation : Bacillus thuringiensis has shown significant potential in decolorizing AR-119, demonstrating the dye's applicability in bioremediation processes. This organism also effectively decolorizes other acid azo dyes, suggesting its broad utility in treating dye-contaminated wastes (Dave & Dave, 2009).

• Coagulation/Flocculation Processes : Waterworks sludge (FCS: ferric chloride sludge) was effective in removing AR-119 from aqueous solutions, indicating the potential of using industrial by-products in dye removal processes. The study optimized variables like pH, coagulant dosage, and dye concentration to achieve high efficiency in dye removal (Moghaddam, Moghaddam, & Arami, 2010).

• Soil Acidification Studies : While not directly related to AR-119, research on soil acidification provides context on how chemical treatments (including dyes and fertilizers) can impact soil chemistry, which is relevant in the broader scope of environmental impacts of chemical compounds like AR-119 (Cai et al., 2015).

• Microbial Decolorization : A consortium of bacterial isolates, including Bacillus cereus and Pseudomonas putida, was effective in decolorizing AR-119, highlighting the role of microbial consortia in dye degradation and wastewater treatment (Khehra et al., 2005).

• Adsorption Studies : Dried sewage sludge and sewage sludge ash have been investigated for their efficiency in adsorbing AR-119 from aqueous solutions, providing insights into low-cost and environmentally friendly methods for dye removal (Moghaddam, Moghaddam, & Arami, 2012).

• Photocatalytic Degradation : The degradation of AR-119 has been studied under various conditions, including sonolysis and photocatalysis, to understand the mechanisms and optimize processes for the efficient breakdown of this dye in wastewater treatment (Madhavan et al., 2010).

Safety and Hazards

Acid Red 119 is harmful if swallowed and may cause stomach discomfort. It can cause respiratory irritation and may irritate the eyes and skin, especially in sensitive individuals. It is recommended to avoid dust formation, avoid breathing mist, gas, or vapors, and avoid contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised.